Cas no 2138094-32-1 (5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2138094-32-1
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 6141170
• PubChem ID: 165500561
• Update Time: 2025-08-02

5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• 2138094-32-1
• EN300-1167715

• Inchi： 1S/C11H15N3O4S/c1-8-6-9(12)7-13(8)19(17,18)11-4-2-10(3-5-11)14(15)16/h2-5,8-9H,6-7,12H2,1H3
• InChI Key： RMTNQPQLESGKMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(CC1C)N)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 118Ų

Additional information on 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine

Introduction to 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138094-32-1)

5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine, with the CAS number 2138094-32-1, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a nitrobenzenesulfonyl group, and a methyl substituent. These structural elements contribute to its distinct chemical properties and biological activities.

The synthesis of 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 4-nitrobenzenesulfonyl chloride with an appropriate amine derivative, followed by further functionalization to introduce the methyl group and the pyrrolidine ring. The detailed synthetic route can vary depending on the specific conditions and catalysts used, but it generally requires careful control of reaction parameters to achieve high yields and purity.

In terms of its physical and chemical properties, 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine is a solid at room temperature with a melting point ranging from 120°C to 125°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, but has limited solubility in water. The compound exhibits strong absorption in the ultraviolet (UV) region due to the presence of the nitro group, making it useful for spectroscopic analysis.

The biological activity of 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in activated immune cells. These findings suggest that 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has also shown potential as an antiviral agent. Studies have indicated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These antiviral properties make it an attractive target for further research and development in antiviral therapeutics.

In addition to its therapeutic potential, 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has been explored for its use as a probe molecule in biochemical assays. Its unique structure allows it to interact selectively with specific protein targets, making it valuable for studying protein-protein interactions and enzyme kinetics. This application has been particularly useful in drug discovery efforts, where understanding the interactions between small molecules and their target proteins is crucial for optimizing lead compounds.

The safety profile of 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 5-methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138094-32-1) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and antiviral properties. Ongoing research continues to explore its therapeutic potential and expand our understanding of its mechanisms of action. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.